Cas no 779-87-3 (2-chloro-5-trifluoromethanesulfonylaniline)
779-87-3 structure
Product Name:2-chloro-5-trifluoromethanesulfonylaniline
CAS No:779-87-3
MF:C7H5ClF3NO2S
MW:259.633310079575
MDL:MFCD00182674
CID:562415
PubChem ID:2063296
Update Time:2025-04-19
2-chloro-5-trifluoromethanesulfonylaniline Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5-((trifluoromethyl)sulfonyl)aniline
- 2-CHLORO-5-(TRIFLUOROMETHYLSULFONYL)ANILINE
- Benzenamine,2-chloro-5-[(trifluoromethyl)sulfonyl]-
- 2-Chlor-5-trifluormethansulfonyl-anilin
- 2-chloro-5-(trifluoromethane)sulfonylaniline
- 2-Chloro-5-(trifluoromethylsulphonyl)aniline
- 2-chloro-5-trifluoromethanesulfonylaniline
- 2-chloro-5-[(trifluoromethyl)sulfonyl]aniline
- 779-87-3
- HMS1410D05
- SCHEMBL1368162
- Z56757050
- 2-chloro-5-(trifluoromethylsulfonyl)aniline;2-Chloro-5-((trifluoromethyl)sulfonyl)aniline
- MFCD00182674
- A839305
- Enamine_005703
- IDI1_007938
- EN300-89179
- DTXSID90366223
- AKOS001023668
- AF-399/33192026
- 2-Chloro-5-[(Trifluoromethyl)Sulfonyl]-Benzenamine
- 2-chloro-5-[(trifluoromethyl)sulfonyl]phenylamine
-
- MDL： MFCD00182674
- Inchi： 1S/C7H5ClF3NO2S/c8-5-2-1-4(3-6(5)12)15(13,14)7(9,10)11/h1-3H,12H2
- InChI Key： LFJIQKFDVYCHCK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1N)S(C(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 258.96800
- Monoisotopic Mass: 258.968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 68.5A^2
Experimental Properties
- Density: 1.604
- Melting Point: 95-96°C
- Boiling Point: 340°C at 760 mmHg
- Flash Point: 159.4 °C
- PSA: 68.54000
- LogP: 3.87770
2-chloro-5-trifluoromethanesulfonylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019148854-1g |
2-Chloro-5-((trifluoromethyl)sulfonyl)aniline |
779-87-3 | 95% | 1g |
$400.00 | 2023-09-01 | |
| abcr | AB126818-500 mg |
2-Chloro-5-(trifluoromethylsulfonyl)aniline, 98%; . |
779-87-3 | 98% | 500 mg |
€404.00 | 2023-07-20 | |
| abcr | AB126818-1 g |
2-Chloro-5-(trifluoromethylsulfonyl)aniline, 98%; . |
779-87-3 | 98% | 1 g |
€499.00 | 2023-07-20 | |
| eNovation Chemicals LLC | D120347-1g |
2-CHLORO-5-(TRIFLUOROMETHYLSULFONYL)ANILINE |
779-87-3 | 95% | 1g |
$385 | 2024-08-03 | |
| Enamine | EN300-89179-0.05g |
2-chloro-5-trifluoromethanesulfonylaniline |
779-87-3 | 95% | 0.05g |
$1476.0 | 2024-05-21 | |
| Enamine | EN300-89179-0.1g |
2-chloro-5-trifluoromethanesulfonylaniline |
779-87-3 | 95% | 0.1g |
$1547.0 | 2024-05-21 | |
| Enamine | EN300-89179-0.25g |
2-chloro-5-trifluoromethanesulfonylaniline |
779-87-3 | 95% | 0.25g |
$1617.0 | 2024-05-21 | |
| Enamine | EN300-89179-0.5g |
2-chloro-5-trifluoromethanesulfonylaniline |
779-87-3 | 95% | 0.5g |
$1687.0 | 2024-05-21 | |
| Enamine | EN300-89179-1.0g |
2-chloro-5-trifluoromethanesulfonylaniline |
779-87-3 | 95% | 1.0g |
$1758.0 | 2024-05-21 | |
| Enamine | EN300-89179-2.5g |
2-chloro-5-trifluoromethanesulfonylaniline |
779-87-3 | 95% | 2.5g |
$3445.0 | 2024-05-21 |
2-chloro-5-trifluoromethanesulfonylaniline Related Literature
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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